Cas no 56106-96-8 (Methanone, [3-nitro-4-(1-pyrrolidinyl)phenyl]phenyl-)

• Product Name: Methanone, [3-nitro-4-(1-pyrrolidinyl)phenyl]phenyl-
• CAS No: 56106-96-8
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 349774
• PubChem ID: 2899122
• Update Time: 2025-04-19

Methanone, [3-nitro-4-(1-pyrrolidinyl)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-nitro-4-(1-pyrrolidinyl)phenyl]phenyl-
• (3-nitro-4-pyrrolidin-1-ylphenyl)-phenylmethanone
• 3-nitro-4-pyrrolidino-benzophenone
• SR-01000235203
• SR-01000235203-1
• 56106-96-8
• AKOS005617265
• Z31197448
• HHBAMTFXSSAHDN-UHFFFAOYSA-N
• DTXSID60387647
• SCHEMBL11728978
• [3-NITRO-4-(1-PYRROLIDINYL)PHENYL](PHENYL)METHANONE

• Inchi： 1S/C17H16N2O3/c20-17(13-6-2-1-3-7-13)14-8-9-15(16(12-14)19(21)22)18-10-4-5-11-18/h1-3,6-9,12H,4-5,10-11H2
• InChI Key： HHBAMTFXSSAHDN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C2C=CC=CC=2)=O)C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 296.11618
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45